5,11-diethyl-2,2-difluoro-4,6,10,12-tetramethyl-8-phenyl-3-aza-1-azonia-2-boranuidatricyclo[7.3.0.03,7]dodeca-1(12),4,6,8,10-pentaene

• Molecular Formula: C23H27BF2N2
• Molecular Weight: 380.3 g/mol
• IUPAC Name: 5,11-diethyl-2,2-difluoro-4,6,10,12-tetramethyl-8-phenyl-3-aza-1-azonia-2-boranuidatricyclo[7.3.0.03,7]dodeca-1(12),4,6,8,10-pentaene
• InChI: InChI=1S/C23H27BF2N2/c1-7-19-14(3)22-21(18-12-10-9-11-13-18)23-15(4)20(8-2)17(6)28(23)24(25,26)27(22)16(19)5/h9-13H,7-8H2,1-6H3
• InChI Key: CPRBYGLKLOXFPA-UHFFFAOYSA-N
• Canonical SMILES: [B-]1(N2C(=C(C(=C2C(=C3[N+]1=C(C(=C3C)CC)C)C4=CC=CC=C4)C)CC)C)(F)F

Description

5,11-diethyl-2,2-difluoro-4,6,10,12-tetramethyl-8-phenyl-3-aza-1-azonia-2-boranuidatricyclo[730This compound is part of a class of molecules that are often used in the development of fluorescent probes and dyes, making it valuable in both research and industrial applications .

Preparation Methods

The synthesis of 5,11-diethyl-2,2-difluoro-4,6,10,12-tetramethyl-8-phenyl-3-aza-1-azonia-2-boranuidatricyclo[7.3.0.03,7]dodeca-1(12),4,6,8,10-pentaene typically involves multiple steps, including the formation of the core structure followed by the introduction of various functional groups. The reaction conditions often require precise control of temperature, pH, and the use of specific catalysts to ensure the desired product is obtained. Industrial production methods may involve scaling up these reactions using continuous flow processes to enhance efficiency and yield .

Chemical Reactions Analysis

This compound undergoes a variety of chemical reactions, including oxidation, reduction, and substitution. Common reagents used in these reactions include strong oxidizing agents, reducing agents, and nucleophiles. The major products formed from these reactions depend on the specific conditions and reagents used. For example, oxidation reactions may lead to the formation of more complex aromatic structures, while substitution reactions can introduce new functional groups into the molecule .

Scientific Research Applications

5,11-diethyl-2,2-difluoro-4,6,10,12-tetramethyl-8-phenyl-3-aza-1-azonia-2-boranuidatricyclo[73003,7]dodeca-1(12),4,6,8,10-pentaene has a wide range of applications in scientific research In chemistry, it is used as a fluorescent probe for detecting various analytes In biology, it can be used for imaging cellular structures and processesIndustrially, it is used in the development of advanced materials and sensors.

Mechanism of Action

The mechanism by which this compound exerts its effects involves its ability to interact with specific molecular targets and pathways. For example, as a fluorescent probe, it can bind to certain biomolecules and emit light upon excitation, allowing for the visualization of cellular processes. The molecular targets and pathways involved depend on the specific application and the nature of the interactions between the compound and the target molecules .

Comparison with Similar Compounds

Compared to other similar compounds, 5,11-diethyl-2,2-difluoro-4,6,10,12-tetramethyl-8-phenyl-3-aza-1-azonia-2-boranuidatricyclo[7.3.0.03,7]dodeca-1(12),4,6,8,10-pentaene stands out due to its unique structural features and enhanced fluorescent properties. Similar compounds include other boron-dipyrromethene (BODIPY) derivatives, which are also used as fluorescent probes and dyes. the specific functional groups and structural modifications in this compound provide distinct advantages in terms of stability, brightness, and specificity .